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Introduction: Sphinganine (dihydrosphingosine) is a critical intermediate in the de novo

biosynthesis of all sphingolipids, a class of bioactive lipids integral to cell structure and

signaling.[1] Alterations in sphinganine levels and the sphinganine/sphingosine ratio in

plasma are investigated as potential biomarkers for various metabolic diseases and exposure

to certain mycotoxins. Accurate and reproducible quantification of sphinganine in plasma is

crucial for advancing research and therapeutic development in these areas. This document

provides a detailed protocol for the measurement of sphinganine in plasma samples using

liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold-standard analytical

technique for this application due to its high sensitivity and specificity.

De Novo Sphingolipid Synthesis Pathway
The diagram below illustrates the central role of sphinganine in the de novo synthesis of

sphingolipids. The pathway begins with the condensation of serine and palmitoyl-CoA, leading

to the formation of 3-ketosphinganine, which is then rapidly reduced to sphinganine.

Sphinganine is subsequently acylated to form dihydroceramides, which are then desaturated

to produce ceramides, the precursors for more complex sphingolipids.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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